Cas no 749-02-0 (Spiperone)

Spiperone structure
Spiperone structure
Product Name:Spiperone
CAS No:749-02-0
MF:C23H26FN3O2
MW:395.46984910965
CID:566136
PubChem ID:5265
Update Time:2025-04-19

Spiperone Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
    • Spiperone
    • 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • SPIPERONE,SELECTIVE ANTOGONIST FOR DOPAMINE D2 RECEPTOR
    • Espiperona
    • R 5147
    • Spiperonum
    • Spiroperidol
    • Spiropitan
    • NSC757864
    • KBio2_004191
    • CHEMBL267930
    • Spectrum3_001460
    • GTPL3300
    • SR-01000000261-8
    • 8-[4-(4-fluorophenyl)-4-oxo-butyl]-4-phenyl-2,4,8-triazaspiro[4.5]decan-1-one
    • Spiropitan (TN)
    • SCHEMBL116031
    • Spiperonum [INN-Latin]
    • REGID_for_CID_5265
    • Spiroperidol;R-5147
    • 1,8-Triazaspiro[4.5]decan-4-one, 8-[3-(p-fluorobenzoyl)propyl]-1-phenyl-
    • BSPBio_000196
    • HMS2235E11
    • NCGC00022260-05
    • Prestwick0_000288
    • CS-0013110
    • KBioSS_001623
    • CCG-38975
    • MLS000028615
    • Spiroperidone
    • 4X6E73CJ0Q
    • 8-(3-p-Fluorobenzoyl-1-propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)decane
    • HMS2092H17
    • SPIPERONE [MART.]
    • KBio1_000566
    • NCGC00015964-11
    • HMS1568J18
    • [3H]-Spiroperidol
    • Lopac0_001069
    • HMS1921L09
    • Prestwick1_000288
    • NCGC00015964-05
    • HMS3712J18
    • SIP
    • Spectrum4_000451
    • DTXSID5045205
    • NSC 170983
    • NCGC00015964-02
    • IDI1_000566
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-
    • UNII-4X6E73CJ0Q
    • BRN 0632204
    • KBio3_002459
    • Spectrum2_001426
    • SPBio_002415
    • SPIPERONE [WHO-DD]
    • BSPBio_002959
    • SPIPERONE [USAN]
    • NSC170983
    • NSC-170983
    • SDCCGSBI-0051039.P004
    • NCGC00015964-07
    • 1,3,8-Triazaspiro[4.5]decan-4-one, 8-[3-(p-fluorobenzoyl)propyl]-1-phenyl-
    • AB00052224
    • Spiperone (JAN/USAN)
    • WLN: T6N DXTJ A3VR DF& D-& CT5MVXN EHJ DR
    • Tox21_110269
    • Lopac-S-7395
    • GTPL99
    • Opera_ID_1551
    • MFCD00055099
    • AB00052224_16
    • 8-[4-(4-fluorophenyl)-4-oxidanylidene-butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • 1,3,8-Triazaspiro[4.5]decan-4-one, 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
    • Tox21_110269_1
    • NCGC00022260-06
    • Q3077150
    • AKOS024282958
    • Prestwick2_000288
    • BRD-K55468218-003-01-0
    • [3H]-spiperone
    • SPIPERONE [INN]
    • E 525
    • NCGC00015964-06
    • 8-[3-(p-Fluorobenzoyl)propyl]-1-phenyl-1,8-triazaspiro[4.5]decan-4-one
    • NCGC00022260-02
    • 1-(4-Fluorophenyl)-4-(4-hydroxy-1-phenyl-1,3,8-triazaspiro[4.5]dec-3-en-8-yl)-1-butanone #
    • CAS-749-02-0
    • NCGC00016536-01
    • 8-[4-(4-fluorophenyl)-4-keto-butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • Butyrophenone, 4'-fluoro-4-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)decan-8-yl)-
    • BRD-K55468218-001-05-5
    • TQP0726
    • SMR000058674
    • KBio2_001623
    • EINECS 212-024-0
    • NCGC00022260-07
    • cid_5265
    • 8-(3-(p-Fluorobenzoyl)propyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
    • HMS2089E16
    • 749-02-0
    • SR-01000000261
    • SPIPERONE [MI]
    • Tocris-0995
    • [3H]spiperone
    • HMS501M08
    • MLS001076321
    • Spiperone, solid
    • DTXCID3025205
    • SPIPERONE [JAN]
    • 1,8-Triazaspiro[4.5]decan-4-one, 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
    • NCGC00015964-25
    • BDBM21397
    • NCGC00015964-09
    • regid855701
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-
    • R-5147
    • KBio2_006759
    • SBI-0051039.P003
    • AB00052224-15
    • NS00042134
    • NCGC00022260-04
    • 4-Phenyl-8-[3-(4-fluorobenzoyl)propyl]-1-oxo-2,4,8-triazaspiro[4,5]decane
    • NCGC00015964-17
    • MS-26659
    • DivK1c_000566
    • Prestwick_624
    • NSC-757864
    • FT-0674639
    • Spiperone [USAN:INN:BAN:JAN]
    • NCGC00015964-12
    • NCGC00015964-08
    • 8-[3-(p-Fluorobenzoyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • CHEBI:9233
    • Pharmakon1600-01501152
    • NINDS_000566
    • NCGC00015964-04
    • Spectrum_001143
    • NCGC00015964-01
    • BPBio1_000216
    • SPECTRUM1501152
    • D01051
    • 8-[4-(4-fluorophenyl)-4-oxo-butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • NCGC00015964-10
    • 8-(4-(4-Fluorophenyl)-4-oxobutyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • Prestwick3_000288
    • HY-B1371
    • SR-01000000261-5
    • KBioGR_000862
    • NCGC00015964-13
    • Espiperona [INN-Spanish]
    • SPBio_001532
    • Spectrum5_000987
    • HMS2095J18
    • NCGC00015964-03
    • HMS3371L01
    • L000569
    • BRD-K55468218-001-26-1
    • BRD-K55468218-003-02-8
    • DA-77979
    • MDL: MFCD00055099
    • Inchi: 1S/C23H26FN3O2/c24-19-10-8-18(9-11-19)21(28)7-4-14-26-15-12-23(13-16-26)22(29)25-17-27(23)20-5-2-1-3-6-20/h1-3,5-6,8-11H,4,7,12-17H2,(H,25,29)
    • InChI Key: DKGZKTPJOSAWFA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CCCN1CCC2(C(NCN2C2C=CC=CC=2)=O)CC1)=O

Computed Properties

  • Exact Mass: 395.20100
  • Monoisotopic Mass: 395.201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.1714 (estimate)
  • Melting Point: 190-193.60C
  • Boiling Point: 605.6±65.0 °C at 760 mmHg
  • Flash Point: 320.0±34.3 °C
  • Solubility: H2O: slightly soluble0.2mg/mL
  • PSA: 52.65000
  • LogP: 3.54880
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Spiperone Security Information

Spiperone Pricemore >>

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